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Compound of Interest

Compound Name: Tungsten-180

Cat. No.: B080118 Get Quote

For researchers, scientists, and drug development professionals, the accurate and precise

quantification of Tungsten-180 (¹⁸⁰W) is critical in various applications, from geological studies

to the development of novel radiopharmaceuticals. This guide provides a comprehensive

comparison of analytical methods for ¹⁸⁰W, supported by experimental data and detailed

protocols. We also explore the available reference materials crucial for method validation and

ensuring data integrity.

Reference Materials for Method Validation
The foundation of any robust analytical method is its validation against certified reference

materials (CRMs). For tungsten analysis, several options are available, ranging from natural

isotopic abundance standards to matrix-specific materials.

Commercially Available Certified Reference Materials (CRMs):

Several reputable suppliers offer tungsten CRMs suitable for calibrating instrumentation and

validating analytical methods. These standards provide certified values for tungsten

concentration and/or isotopic composition.
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Product Description Supplier Intended Use

Isotopic Certified Reference

Material of Natural Tungsten
LGC Standards

Calibration and validation of

isotopic analysis methods.[1]

Tungsten Standard for ICP Sigma-Aldrich (TraceCERT®)

Calibration of ICP-AES, ICP-

MS, and other analytical

techniques.[2]

Inorganic Certified Reference

Materials and Standards
Agilent Technologies

Calibration and quality control

for elemental analysis.[3]

NIST SRM 3163
National Institute of Standards

and Technology (NIST)

A widely used standard for

tungsten isotopic

measurements.[4]

Tungsten Carbide Certified

Reference Materials
Alpha Resources

Determining carbon and sulfur

content in tungsten carbide

matrices.[5]

In-House and Matrix-Specific Reference Materials:

In instances where commercially available CRMs do not match the sample matrix, the

development of in-house reference materials is a viable alternative. For example, researchers

have developed tungsten-on-graphite reference materials for applications in nuclear fusion

research, where understanding tungsten transport is crucial.[6] This approach ensures that the

calibration standards and the samples have a similar matrix, minimizing potential interferences

and improving the accuracy of the results.[6]

Comparison of Analytical Methods for Tungsten-180
The two primary techniques for the sensitive and selective analysis of tungsten isotopes are

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) and Inductively Coupled Plasma-

Atomic Emission Spectrometry (ICP-AES). For high-precision isotope ratio measurements,

Multi-Collector ICP-MS (MC-ICP-MS) is the gold standard.
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Performance
Parameter

Double-Spike MC-
ICP-MS

ICP-MS ICP-AES

Precision

(Repeatability)

Excellent (±0.018‰ in

δ¹⁸⁶/¹⁸⁴W)[7]
High (RSD ≤1%)[8]

Good (RSD <1% with

internal standard)

Accuracy

High (Corrects for

instrumental mass

bias and procedural

fractionation)

High (>99% spike

recovery)[8]

Good (Results

consistent with

certified values)[9]

Limit of Detection

(LOD)

Not typically used for

isotope ratios

Very Low (0.05 µg/L)

[8]

Low (1.2 µg/L in

water, higher in

complex matrices)[10]

Limit of Quantification

(LOQ)

Not typically used for

isotope ratios
Low (0.1 µg/L)[8]

Moderate (Dependent

on matrix and

instrument)

Linearity

Excellent (r² of 0.995

over a range of

mixtures)[7]

Excellent (Correlation

coefficient ≥1.0000

over 0.1-200 µg/L)[8]

Good (Typically 6

orders of magnitude)

[11]

Throughput Lower High High

Cost High Medium-High Medium

Primary Application
High-precision isotope

ratio analysis

Trace elemental and

isotopic analysis

Elemental analysis at

moderate to high

concentrations

Experimental Protocols
Detailed methodologies are crucial for replicating and validating analytical results. Below are

protocols for the key analytical techniques discussed.

Double-Spike Multi-Collector ICP-MS (MC-ICP-MS) for
High-Precision Isotope Analysis
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This method utilizes a ¹⁸⁰W–¹⁸³W double-spike to correct for instrumental mass bias and

isotope fractionation during sample preparation, enabling highly precise and accurate tungsten

isotope ratio measurements.[7]

1. Sample Preparation and Spiking:

An accurately weighed aliquot of the sample is dissolved using an appropriate acid digestion

method.

A known amount of the ¹⁸⁰W–¹⁸³W double-spike is added to the sample solution before any

chromatographic separation. This ensures that the spike and sample isotopes are in

equilibrium and experience the same fractionation during processing.

2. Chromatographic Separation:

Anion-exchange chromatography is employed to separate tungsten from the sample matrix.

This is a critical step to remove isobaric interferences, particularly from Hafnium (¹⁸⁰Hf) which

interferes with ¹⁸⁰W.

3. Instrumental Analysis:

The purified tungsten fraction is introduced into a Multi-Collector ICP-MS.

The instrument is configured to simultaneously measure the ion beams of the tungsten

isotopes of interest (e.g., ¹⁸⁰W, ¹⁸²W, ¹⁸³W, ¹⁸⁴W, ¹⁸⁶W).

Data is acquired in static mode, with multiple cycles of measurements to improve statistical

precision.

4. Data Processing:

The measured isotope ratios are corrected for instrumental mass fractionation using the

known isotopic composition of the double-spike and an iterative data reduction scheme.[12]

Inductively Coupled Plasma-Mass Spectrometry (ICP-
MS) for Trace Tungsten Analysis
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ICP-MS is a highly sensitive technique for quantifying trace levels of tungsten in various

matrices, including pharmaceutical products.[8]

1. Sample Preparation:

For liquid samples such as syringe extracts, a simple dilution with a suitable diluent (e.g.,

0.5% ammonium hydroxide) is often sufficient.[8]

Solid samples typically require acid digestion, for which a mixture of nitric acid and

hydrofluoric acid is effective for dissolving tungsten-containing materials.[2]

2. Calibration:

A calibration curve is prepared using a series of tungsten standard solutions of known

concentrations. The calibration range should bracket the expected concentration of tungsten

in the samples.[8] A typical range is 0.1-200 µg/L.[8]

An internal standard (e.g., Iridium) is added to all standards and samples to correct for

instrumental drift and matrix effects.[8]

3. Instrumental Analysis:

The prepared samples and standards are introduced into the ICP-MS.

The instrument is optimized for tungsten analysis, selecting a specific isotope (e.g., ¹⁸²W or

¹⁸⁴W) for quantification.

Potential polyatomic interferences should be assessed and, if necessary, mitigated using a

collision/reaction cell.

4. Data Analysis:

The concentration of tungsten in the samples is determined by comparing their signal

intensities to the calibration curve.

Method validation parameters such as accuracy (spike recovery) and precision

(repeatability) are calculated. Accuracies of >99% and precision with a relative standard

deviation (RSD) of ≤1% are achievable.[8]
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Inductively Coupled Plasma-Atomic Emission
Spectrometry (ICP-AES) for Tungsten Analysis
ICP-AES is a robust and reliable technique for the determination of tungsten at parts-per-

million (ppm) levels, particularly in metallurgical and industrial samples.[9]

1. Sample Preparation:

A rapid borate fusion method can be employed for the decomposition of high-speed steel

samples.[9] The sample is first decomposed with a mixture of hydrofluoric and nitric acid,

followed by fusion with lithium tetraborate.[9]

The resulting fused bead is dissolved in nitric acid containing tartaric acid to prevent the

hydrolysis of tungsten.[9]

2. Calibration:

Matrix-matched calibration standards are prepared to mimic the composition of the sample

solutions. This is crucial for minimizing matrix effects.

A calibration curve is generated by measuring the emission intensity of the standards at a

specific wavelength for tungsten (e.g., 207.911 nm).

3. Instrumental Analysis:

The sample and standard solutions are introduced into the ICP-AES.

The instrument parameters, such as RF power and nebulizer gas flow rate, are optimized for

tungsten analysis.

The emission intensity of tungsten is measured at the selected analytical wavelength.

4. Data Analysis:

The concentration of tungsten in the samples is calculated from the calibration curve.

The accuracy of the method can be verified by analyzing certified reference materials.
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Visualizing Analytical Workflows
To further clarify the experimental processes, the following diagrams illustrate the key steps in

the analytical methods described.

Sample Preparation Analysis Data Processing

Sample Weighing
and Dissolution

Add ¹⁸⁰W-¹⁸³W
Double-Spike

Anion-Exchange
Chromatography

MC-ICP-MS
Analysis

Data Reduction and
Isotope Ratio Calculation

Click to download full resolution via product page

Workflow for Double-Spike MC-ICP-MS Analysis.

Preparation

Calibration

Analysis Data Processing
Sample Preparation

(Dilution or Digestion)
Add Internal

Standard (e.g., Ir)

ICP-MS
Analysis

Prepare Calibration
Standards

Add Internal
Standard

Quantification using
Calibration Curve

Click to download full resolution via product page

Workflow for Trace Tungsten Analysis by ICP-MS.
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Sample Preparation
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Workflow for Tungsten Analysis by ICP-AES.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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